Cas no 2137858-48-9 (rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine)

• Product Name: rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine
• CAS No: 2137858-48-9
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6120732
• PubChem ID: 165450853
• Update Time: 2025-10-24

rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 2137858-48-9
• EN300-712648
• rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine

• Inchi： 1S/C12H21NO/c1-3-10(4-1)13-9-12-6-2-5-11(12)14-8-7-12/h10-11,13H,1-9H2/t11-,12-/m1/s1
• InChI Key： FAXPRSHPTWHIPO-VXGBXAGGSA-N
• SMILES： O1CC[C@@]2(CNC3CCC3)CCC[C@@H]12

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine

Rac-N-{[(3aR,6aR)-Hexahydro-2H-Cyclopenta[b]Furan-3a-Yl]Methyl}Cyclobutanamine (CAS No. 2137858-48-9): A Comprehensive Overview

The compound rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine, identified by the CAS number 2137858-48-9, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, pharmacological properties, and potential applications, incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

Structural Insights and Synthesis

The molecular structure of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine is characterized by a bicyclic system—a cyclopentafuran moiety fused with a cyclobutane ring. The stereochemistry of the molecule is defined by the (3aR,6aR) configuration, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopentafuran ring followed by functionalization to introduce the cyclobutane group. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for large-scale applications.

Pharmacological Properties and Biological Activity

Research into the biological activity of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine has revealed its potential as a modulator of various cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in metabolic disorders, making it a promising candidate for the development of novel therapeutic agents. Furthermore, recent investigations have highlighted its anti-inflammatory properties, which could be harnessed in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

One of the most exciting developments involving this compound is its role in neuroprotective therapies. Preclinical studies have shown that rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine can cross the blood-brain barrier efficiently and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable addition to the arsenal of treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Applications in Drug Discovery and Development

The versatility of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine extends beyond its direct pharmacological applications. Its unique structure makes it an ideal scaffold for drug design and optimization. Researchers have employed this compound as a lead molecule to develop analogs with enhanced potency and selectivity against various therapeutic targets. For instance, modifications to the cyclobutane ring have led to compounds with improved bioavailability and reduced toxicity profiles.

In addition to its role in drug discovery, this compound has found applications in chemical biology studies aimed at understanding complex cellular processes. Its ability to modulate specific signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level.

Future Prospects and Research Directions

Looking ahead, the continued exploration of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclobutanamine holds immense promise for advancing medical science. Ongoing clinical trials are evaluating its safety and efficacy in treating metabolic disorders and neurodegenerative diseases. If successful, this compound could pave the way for a new class of therapeutics with unprecedented efficacy.

Future research directions include optimizing synthetic routes to improve scalability, exploring additional biological targets for modulation, and investigating its potential use in combination therapies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical practice.

In conclusion, rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-Yl]Methyl}Cyclobutanamine (CAS No. 2137858-48-9) represents a cutting-edge molecule with multifaceted applications in pharmaceutical research and beyond. Its unique structural features, coupled with emerging research findings, underscore its potential as a transformative agent in drug discovery and development.